Cas no 338978-97-5 (ethyl 2-{[6-chloro-2-(4-methoxyphenyl)-1H-1,3-benzodiazol-1-yl]oxy}acetate)

• Product Name: ethyl 2-{[6-chloro-2-(4-methoxyphenyl)-1H-1,3-benzodiazol-1-yl]oxy}acetate
• CAS No: 338978-97-5
• CID: 4648264
• Update Time: 2025-05-24

ethyl 2-{[6-chloro-2-(4-methoxyphenyl)-1H-1,3-benzodiazol-1-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{[6-chloro-2-(4-methoxyphenyl)-1H-1,3-benzodiazol-1-yl]oxy}acetate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on ethyl 2-{[6-chloro-2-(4-methoxyphenyl)-1H-1,3-benzodiazol-1-yl]oxy}acetate

Introduction to Ethyl 2-{[6-chloro-2-(4-methoxyphenyl)-1H-1,3-benzodiazol-1-yl]oxy}acetate (CAS No. 338978-97-5)

Ethyl 2-{[6-chloro-2-(4-methoxyphenyl)-1H-1,3-benzodiazol-1-yl]oxy}acetate, identified by its CAS number 338978-97-5, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The structure of this molecule incorporates several key functional groups that contribute to its unique chemical and pharmacological properties.

The molecular framework of Ethyl 2-{[6-chloro-2-(4-methoxyphenyl)-1H-1,3-benzodiazol-1-yl]oxy}acetate consists of an acetate ester moiety linked to a benzodiazole derivative. The benzodiazole core is a well-known scaffold in medicinal chemistry, frequently utilized in the development of drugs targeting central nervous system disorders. The presence of a chloro substituent at the 6-position and a methoxy group at the 4-position of the phenyl ring further modulates the electronic and steric properties of the molecule, influencing its interaction with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction of this compound with various biological receptors. Studies suggest that the benzodiazole moiety in Ethyl 2-{[6-chloro-2-(4-methoxyphenyl)-1H-1,3-benzodiazol-1-yl]oxy}acetate may interact with GABA receptors, potentially leading to effects similar to those observed with classical benzodiazepines. However, the additional substituents may also influence its selectivity and efficacy, making it a promising candidate for further investigation.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial experiments indicate that it may exhibit anxiolytic and sedative properties, although these effects are still under preliminary assessment. The acetate ester group in the molecule could also contribute to its metabolic stability, which is a crucial factor in drug design. Further studies are needed to fully understand its pharmacokinetic behavior and potential therapeutic applications.

The synthesis of Ethyl 2-{[6-chloro-2-(4-methoxyphenyl)-1H-1,3-benzodiazol-1-yl]oxy}acetate involves multi-step organic reactions, requiring careful optimization to ensure high yield and purity. The chloro-substituted benzodiazole intermediate is particularly sensitive to reaction conditions, necessitating precise control over temperature and solvent systems. Advances in synthetic methodologies have recently enabled more efficient routes to complex heterocyclic compounds like this one, reducing the time and resources required for their preparation.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug discovery. The combination of structural features from different pharmacophores often leads to novel compounds with unique properties. By modifying various substituents on the benzodiazole ring and exploring different linkers for the acetate moiety, chemists can generate libraries of derivatives with tailored biological activities. High-throughput screening techniques combined with machine learning algorithms are now being employed to rapidly identify promising candidates from these libraries.

The role of computational tools in modern drug discovery cannot be overstated. Molecular modeling software allows researchers to visualize how Ethyl 2-{[6-chloro-2-(4-methoxyphenyl)-1H-1,3-benzodiazol-1-yl]oxy}acetate might interact with target proteins at an atomic level. This information can guide experimental design and help predict which modifications might enhance its efficacy or reduce side effects. Such integrative approaches are accelerating the pace at which new drugs are developed and bringing us closer to addressing unmet medical needs.

Future research directions for this compound include exploring its potential in treating neurological disorders such as epilepsy or sleep disorders. The benzodiazole scaffold has a long history of use in these conditions due to its ability to modulate GABAergic transmission. By understanding how Ethyl 2-{[6-chloro-2-(4-methoxyphenyl)-1H-1,3-benzodiazol-1-yl]oxy}acetate interacts with this system, researchers hope to develop more effective treatments with improved side effect profiles.

The development of new pharmaceuticals is a complex process that involves multiple stages from initial discovery to clinical trials. Each stage requires collaboration between chemists, biologists, pharmacologists, and clinicians to ensure that promising compounds like Ethyl 2-{[6-chloro-2-(4-methoxyphenyl)-1H-1,3-benzodiazol-1-yloxy}]acetate are thoroughly evaluated for safety and efficacy before reaching patients. Regulatory agencies also play a critical role in overseeing this process, ensuring that only safe and effective drugs are approved for use.

In conclusion, Ethyl 2-{[6-chloro-2-(4-methoxyphenyl)-1H-1,3-benzodiazol-1-yloxy}]acetate (CAS No. 33897897) represents an exciting area of research with potential therapeutic applications in various medical fields. Its unique structural features make it an excellent candidate for further exploration using both experimental and computational approaches. As our understanding of biological systems continues to grow, compounds like this one will undoubtedly play an important role in shaping future treatments for human diseases.